Cas no 19336-83-5 (2-[(4-bromophenyl)carbamoyl]benzoic acid)

• Product Name: 2-[(4-bromophenyl)carbamoyl]benzoic acid
• CAS No: 19336-83-5
• MF: C₁₄H₁₀BrNO₃
• MW: 320.13810300827
• CID: 123494
• PubChem ID: 701910
• Update Time: 2025-05-25

2-[(4-bromophenyl)carbamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[(4-bromophenyl)amino]carbonyl]-
• 2-[(4-bromoanilino)carbonyl]benzoic acid
• 2-[(4-BROMOANILINO)CARBONYL]-BENZOIC ACID
• 2-[(4-Bromophenyl)carbamoyl]benzoic acid
• 2-((4-bromophenyl)carbamoyl)benzoic acid
• SR-01000403866-1
• Maybridge1_006607
• HMS560E07
• SCHEMBL7827900
• CS-0333729
• AKOS001267474
• 4'-bromophthalanilic acid
• CBDivE_002645
• SR-01000403866
• Z90311216
• DTXSID20351501
• 19336-83-5
• F0777-0596
• 2-[(4-bromophenyl)carbamoyl]benzoic acid

• Inchi： 1S/C14H10BrNO3/c15-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)14(18)19/h1-8H,(H,16,17)(H,18,19)
• InChI Key： RVLIVDPEIKFJMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 318.9844
• Monoisotopic Mass: 318.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-[(4-bromophenyl)carbamoyl]benzoic acid

Introduction to 2-[(4-bromophenyl)carbamoyl]benzoic acid (CAS No. 19336-83-5)

2-[(4-bromophenyl)carbamoyl]benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 19336-83-5, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural framework that includes a carbamoyl group attached to a brominated phenyl ring. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 2-[(4-bromophenyl)carbamoyl]benzoic acid consists of a benzoic acid core substituted with a carbamoyl moiety at the 2-position and a bromine atom at the 4-position of the phenyl ring. This specific arrangement imparts distinct chemical properties that make it valuable for various applications in medicinal chemistry. The bromine atom, in particular, serves as a reactive handle for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in 2-[(4-bromophenyl)carbamoyl]benzoic acid due to its potential role in drug discovery and development. Researchers have been exploring its utility as a building block for designing inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer progression. The carbamoyl group, while providing stability to the molecule, also allows for selective modifications that can fine-tune its biological activity.

One of the most compelling aspects of 2-[(4-bromophenyl)carbamoyl]benzoic acid is its role in the synthesis of small-molecule drugs. Its structural features make it an excellent precursor for generating compounds with enhanced binding affinity and selectivity towards specific biological targets. This has led to several preclinical studies investigating its potential as an anti-inflammatory agent and an anticancer therapeutic. The ability to modify both the benzoic acid and phenyl rings provides chemists with a high degree of flexibility in designing molecules with tailored pharmacological properties.

The brominated phenyl ring in 2-[(4-bromophenyl)carbamoyl]benzoic acid is particularly noteworthy, as it facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl groups into complex molecules. The ease with which this compound can be functionalized has made it a preferred choice for medicinal chemists working on next-generation drug candidates. Additionally, the benzoic acid moiety contributes to the molecule's solubility and bioavailability, making it suitable for oral administration.

Recent advancements in computational chemistry have further highlighted the significance of 2-[(4-bromophenyl)carbamoyl]benzoic acid. Molecular modeling studies have demonstrated that modifications to its structure can significantly alter its binding interactions with biological targets. This has enabled researchers to predictively design derivatives with improved pharmacokinetic profiles and reduced side effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines, streamlining the process of identifying promising candidates for further development.

The synthesis of 2-[(4-bromophenyl)carbamoyl]benzoic acid itself is an area of active research. Efficient synthetic routes have been developed that leverage modern organic transformations to produce this compound in high yields and purity. These methods often involve multi-step sequences starting from readily available precursors, making it accessible for both academic and industrial laboratories. The optimization of synthetic protocols is crucial for ensuring scalability and cost-effectiveness, which are essential factors in pharmaceutical manufacturing.

In conclusion, 2-[(4-bromophenyl)carbamoyl]benzoic acid (CAS No. 19336-83-5) represents a valuable asset in the arsenal of pharmaceutical researchers. Its unique structural features and reactivity make it an indispensable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further, solidifying its position as a cornerstone in modern medicinal chemistry.